![molecular formula C16H16N4O6S B2408314 3-(3-((2-((4-(Methoxycarbonyl)phenyl)amino)-2-oxoethyl)thio)-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)propanoic acid CAS No. 325994-61-4](/img/structure/B2408314.png)
3-(3-((2-((4-(Methoxycarbonyl)phenyl)amino)-2-oxoethyl)thio)-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)propanoic acid
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Description
3-(3-((2-((4-(Methoxycarbonyl)phenyl)amino)-2-oxoethyl)thio)-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)propanoic acid is a useful research compound. Its molecular formula is C16H16N4O6S and its molecular weight is 392.39. The purity is usually 95%.
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Scientific Research Applications
Materials Science and Organic Synthesis
- Polybenzoxazine Precursors: Phloretic acid, a related phenolic compound, has been explored as a renewable building block for enhancing the reactivity of –OH bearing molecules towards benzoxazine ring formation, offering an eco-friendly alternative to phenol. This approach paves the way for the development of materials with suitable thermal and thermo-mechanical properties for diverse applications (Acerina Trejo-Machin et al., 2017).
- Organic Compound Thin Films: A novel synthesis protocol for 2-amino-4-(2-hydroxy-3-methoxy-phenyl)-6-oxo-4H-thiazolo[3,2-a][1,3,5]triazine and its thin films has been demonstrated, showcasing its potential in optoelectronic implementations due to its suitable optical bandgap and high accuracy (H. Thabet et al., 2020).
Pharmaceutical Chemistry and Anticancer Research
- Anticancer Activity: A series of S-glycosyl and S-alkyl derivatives of 1,2,4-triazinone have been synthesized, demonstrating significant in vitro anticancer activities against different cancer cell lines. This highlights the potential of structurally similar compounds in the development of new anticancer agents (H. Saad & A. Moustafa, 2011).
- Antimicrobial Activities: Novel 1,2,4-triazole derivatives have been synthesized and screened for their antimicrobial activities, showing good to moderate actions against various microorganisms. This research opens avenues for the creation of new antimicrobial agents (H. Bektaş et al., 2007).
Properties
IUPAC Name |
3-[3-[2-(4-methoxycarbonylanilino)-2-oxoethyl]sulfanyl-5-oxo-4H-1,2,4-triazin-6-yl]propanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N4O6S/c1-26-15(25)9-2-4-10(5-3-9)17-12(21)8-27-16-18-14(24)11(19-20-16)6-7-13(22)23/h2-5H,6-8H2,1H3,(H,17,21)(H,22,23)(H,18,20,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDDXRJANWZWXND-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(C(=O)N2)CCC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N4O6S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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